Cas no 10129-59-6 (4-(Ethoxycarbonyl)-1-methylpyridin-1-ium iodide)

• Product Name: 4-(Ethoxycarbonyl)-1-methylpyridin-1-ium iodide
• CAS No: 10129-59-6
• MF: C₉H₁₂INO₂
• MW: 293.101554870605
• CID: 228405
• PubChem ID: 12549667
• Update Time: 2025-06-13

4-(Ethoxycarbonyl)-1-methylpyridin-1-ium iodide Chemical and Physical Properties

Names and Identifiers

• 4-(Ethoxycarbonyl)-1-methylpyridin-1-ium iodide
• ethyl 1-methylpyridin-1-ium-4-carboxylate,iodide
• Pyridinium, 4-(ethoxycarbonyl)-1-methyl-, iodide
• Pyridinium,4-(ethoxycarbonyl)-1-methyl-, iodide (1:1)
• 1-methyl-4-ethoxycarbonylpyridinium iodide
• 4-Aethoxycarbonyl-1-methyl-pyridinium,Jodid
• 4-Ethoxycarbonyl-1-methyl-pyridinium iodide
• Ethyl isonicotinate methiodide
• ethyl N-methylisonicotinatium iodide
• SCHEMBL2890665
• NSC122471
• 10129-59-6
• NSC-122471
• 4- Ethoxycarbonyl-N-methylpyridiniumiodid
• SFWONOUKADVLTA-UHFFFAOYSA-M
• 4-(Ethoxycarbonyl)-1-methylpyridin-1-iumiodide
• DTXSID40502210
• AKOS016012680
• ethyl 1-methylpyridin-1-ium-4-carboxylate;iodide
• Pyridinium, 4-(ethoxycarbonyl)-1-methyl-, iodide (1:1)

• Inchi： 1S/C9H12NO2.HI/c1-3-12-9(11)8-4-6-10(2)7-5-8;/h4-7H,3H2,1-2H3;1H/q+1;/p-1
• InChI Key： SFWONOUKADVLTA-UHFFFAOYSA-M
• SMILES： [I-].O(CC)C(C1C=C[N+](C)=CC=1)=O

Computed Properties

• Exact Mass: 292.99100
• Monoisotopic Mass: 292.991272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 30.18000
• LogP: -2.30820

Additional information on 4-(Ethoxycarbonyl)-1-methylpyridin-1-ium iodide

Comprehensive Overview of 4-(Ethoxycarbonyl)-1-methylpyridin-1-ium iodide (CAS No. 10129-59-6): Properties, Applications, and Industry Insights

4-(Ethoxycarbonyl)-1-methylpyridin-1-ium iodide (CAS No. 10129-59-6) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in synthetic chemistry. This quaternary ammonium salt features a pyridinium core modified with an ethoxycarbonyl group, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₉H₁₂INO₂, highlights the presence of iodine, which contributes to its reactivity in nucleophilic substitution reactions.

In recent years, the demand for high-purity pyridinium derivatives like 4-(Ethoxycarbonyl)-1-methylpyridin-1-ium iodide has surged due to their role in catalysis and bioconjugation. Researchers are particularly interested in its potential for photo-redox catalysis, a trending topic in green chemistry. This aligns with the global shift toward sustainable synthetic methods, as evidenced by frequent searches for "eco-friendly catalysts" and "non-toxic reagents" in scientific databases.

The compound’s solubility in polar solvents (e.g., water, ethanol) and stability under ambient conditions make it a practical choice for laboratory-scale reactions. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify its purity, a critical factor given its use in API (Active Pharmaceutical Ingredient) synthesis. Industry forums frequently discuss its compatibility with microwave-assisted synthesis, another hot topic in modern organic chemistry.

From an industrial perspective, CAS No. 10129-59-6 is often sourced for custom synthesis projects. Suppliers emphasize its role in producing N-methylated heterocycles, a class of compounds gaining traction in drug discovery. SEO data reveals growing queries like "pyridinium iodide suppliers" and "applications of ethoxycarbonyl compounds," reflecting market interest. Regulatory compliance, such as REACH and GMP standards, further underscores its relevance in high-value sectors.

Innovative applications of 4-(Ethoxycarbonyl)-1-methylpyridin-1-ium iodide extend to material science, where it serves as a precursor for ionic liquids with low melting points. These materials are pivotal in energy storage systems, resonating with searches for "advanced battery materials". Additionally, its derivatization potential aligns with the rise of click chemistry, a technique frequently explored in peer-reviewed journals and patent filings.

To address common user queries, handling precautions for this compound include storage in amber glass containers to prevent light-induced degradation. While not classified as hazardous under standard protocols, its iodide content necessitates proper disposal methods, a topic often searched alongside "chemical waste management." Manufacturers typically provide technical datasheets detailing its thermal stability and compatibility with other reagents.

In summary, 4-(Ethoxycarbonyl)-1-methylpyridin-1-ium iodide (CAS No. 10129-59-6) bridges academic research and industrial innovation. Its multifaceted utility in drug development, catalysis, and advanced materials ensures sustained relevance. As the scientific community prioritizes efficient synthesis routes and sustainable chemistry, this compound will likely remain a focal point in interdisciplinary studies.